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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for improving
the stability of perovskite solar cells using ammonium iodide additives.

Frequently Asked Questions (FAQSs)

Q1: What is the primary role of ammonium iodide additives in perovskite solar cells?

Ammonium iodide additives are primarily used to enhance the stability and efficiency of
perovskite solar cells. They achieve this through several mechanisms, including defect
passivation, grain boundary strengthening, and the formation of lower-dimensional (2D) or
mixed-dimensional (2D/3D) perovskite structures that offer improved resistance to
environmental factors like moisture and heat.[1][2][3][4][5]

Q2: What are the common types of ammonium iodide additives used?

Various organic ammonium iodide salts are employed, each with specific effects on the
perovskite film. Common examples include:

o Methylammonium iodide (MAI): Often a primary component of the perovskite itself, excess
MAI can help in recrystallization and defect healing.[6][7]
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e Guanidinium iodide (GAI) and Butane diammonium iodide (BDAI): These larger cations can
form 2D capping layers on the 3D perovskite, enhancing stability.[1]

e Phenyl-alkyl ammonium iodides (e.g., PEAI, PPAI): These additives can passivate surface
defects and improve hydrophobicity.[4]

e 5-Ammonium valeric acid iodide (AVAI): Used to control crystallization and passivate defects.

[8]

e Phenyltriethylammonium iodide (PTEAI): Forms a protective conformal layer on the
perovskite film, shielding it from moisture.[3]

Q3: How do ammonium iodide additives improve moisture resistance?

Many long-chain organic ammonium iodide additives possess hydrophobic properties. When
incorporated into the perovskite structure, often at the surface and grain boundaries, they
create a barrier that repels water molecules, thus preventing the degradation of the moisture-
sensitive perovskite material.[1][3]

Q4: Can ammonium iodide additives suppress ion migration?

Yes, certain ammonium iodide additives can help suppress ion migration, which is a significant
degradation pathway in perovskite solar cells. By passivating ionic defects at the grain
boundaries and interfaces, these additives can immobilize mobile ions, leading to improved
operational stability.[4]

Q5: What is the effect of excess methylammonium iodide (MAI) on perovskite stability?

Studies have shown that an excess molar ratio of MAI to lead iodide (Pbl2) can significantly
enhance the stability of the perovskite film. The excess MAI can compensate for crystal defects
and react with any remaining Pbl2 to promote the recrystallization of the perovskite, effectively
"healing" the film over time.[6][7] For instance, increasing the molar ratio of Pbl2:MAI from 1:5
to 1:25 has been shown to dramatically increase the film's stability in air.[6][7]
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This section addresses common issues encountered during the incorporation of ammonium
iodide additives in perovskite solar cell fabrication.
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Issue

Possible Cause(s)

Troubleshooting Steps

Low Power Conversion
Efficiency (PCE) after adding
the additive.

- Incorrect additive
concentration.-
Inhomogeneous distribution of
the additive.- Additive-induced
changes in the perovskite's
energy levels, leading to

charge extraction barriers.

- Optimize the additive
concentration. Start with a low
concentration and gradually
increase it.- Ensure thorough
mixing of the additive in the
precursor solution.- Try
different spin-coating speeds
or annealing temperatures to
improve film uniformity.-
Characterize the energy levels
(e.g., using UPS) to ensure
proper band alignment with

charge transport layers.

Poor film morphology (e.g.,

pinholes, small grains).

- The additive may be
interfering with the perovskite
crystallization process.-
Inappropriate solvent system
for both the perovskite

precursors and the additive.

- Adjust the annealing
temperature and time to
control crystal growth.-
Consider using a solvent
additive or a different anti-
solvent to modulate
crystallization.- Use
characterization techniques
like SEM and XRD to analyze
the film morphology and
crystallinity.[9][10]
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Device instability despite using

a stabilizing additive.

- The additive itself might be
unstable under operating
conditions (e.g., light, heat).-
Incomplete passivation of
defects.- Degradation at the
interfaces with charge

transport layers.

- Investigate the thermal and
photostability of the additive
itself.- Combine different types
of additives for synergistic
effects (e.g., one for bulk and
one for surface passivation).-
Optimize the interfaces by
using other interfacial
modification layers in
conjunction with the

ammonium iodide additive.

Difficulty in dissolving the
ammonium iodide additive in
the perovskite precursor

solution.

- Poor solubility of the specific
ammonium iodide salt in the
chosen solvent (e.g., DMF,
DMSO).

- Gently heat the solution while
stirring.- Try a co-solvent
system.- If insolubility persists,
consider applying the additive
as a separate surface
treatment step after the

perovskite film deposition.

Quantitative Data Summary

The following tables summarize the performance and stability improvements achieved with

various ammonium iodide additives as reported in the literature.

Table 1: Performance of Perovskite Solar Cells with Different Ammonium lodide Additives
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Perovskite e
Additive Compositi  PCE (%) VOC (V) FF (%) Reference
(mA/cm2)
on
Control (No CH3NH3P
N 5.40 - - - [9]
Additive) bI3-xClIx
CH3NH3P
0.1 M NH4I 9.13 0.78 16.3 72 [9]
b13-xClx
(FAPDI3)1-
Control (No
N Xx(MAPbBr3 - - - - [3]
Additive)
)X
(FAPDI3)1-
PTEAI x(MAPbBr3  20.2 - - - [3]
)X
Blade-
Control (No
N coated 18.73 0.889 25.40 82.92 [4]
Additive) )
perovskite
Blade-
PPAI coated 22.68 1.084 25.56 81.90 [4]
perovskite
Multiple
Reference cation-
, _ - - 19.8 - [8]
Perovskite mixed
halide
_ Multiple
Ammonium ]
. cation-
lodide ] - - 24 - [8]
mixed
Additives ]
halide

Table 2: Stability of Perovskite Solar Cells with Ammonium lodide Additives
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Additive

Stability Test
Conditions

Stability Result

Reference

Excess MAI (Pbl2:MAI

Stored in air without

Stable for 20 days

[7]

=1:25) encapsulation
Stored in ambient air
(40-60% RH) for 500 Retained 92% of initial
PTEAI _ o [3]
h without efficiency
encapsulation
1000 h of maximum Maintained 89% of its
PPAI : : o [4]
power point tracking initial efficiency
Exposed to room Improved moisture
GAI/BDAI environment (50-60% tolerance compared to  [1]

RH)

control

Experimental Protocols

Protocol 1: Incorporation of Ammonium lodide as an Additive in the Precursor Solution (One-

Step Method)

e Precursor Solution Preparation:

o Prepare the main perovskite precursor solution by dissolving the primary components
(e.g., FAI, Pbl2, MABr, PbBr2) in a suitable solvent mixture (e.g., DMF:DMSO).

o Prepare a separate stock solution of the ammonium iodide additive (e.g., PPAI) in a

suitable solvent (e.g., DMF).

o Add the desired volume of the additive stock solution to the main perovskite precursor

solution to achieve the target concentration. Stir the final solution for at least 1 hour before

use.

o Film Deposition:

o Clean the substrates (e.g., ITO-coated glass with a hole transport layer) thoroughly.
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o Spin-coat the prepared precursor solution onto the substrate. The spin-coating parameters
(speed, time) should be optimized for the specific perovskite composition and additive.

o During the spin-coating process, dispense an anti-solvent (e.g., chlorobenzene) onto the
spinning substrate to induce rapid crystallization. The timing of the anti-solvent drop is
critical.

e Annealing:

o Immediately after spin-coating, transfer the substrate to a hotplate and anneal at a specific
temperature (e.g., 100-150 °C) for a defined duration (e.g., 10-60 minutes). The annealing
parameters will depend on the perovskite and additive used.

e Device Completion:

o Deposit the electron transport layer (e.g., C60, BCP) and the top metal electrode (e.g., Ag,
Au) via thermal evaporation to complete the solar cell device.

Protocol 2: Post-Treatment of Perovskite Film with Ammonium lodide Solution
o Perovskite Film Fabrication:

o Deposit the main perovskite film using a standard procedure (e.g., one-step or two-step
method) as described in Protocol 1 (steps 1-3), but without the additive in the precursor
solution.

o Surface Treatment Solution Preparation:

o Prepare a dilute solution of the ammonium iodide additive (e.g., PEAI) in a suitable solvent
(e.g., isopropanol) at a low concentration (e.g., 1-5 mg/mL).

e Application of the Treatment:

o After the perovskite film has been annealed and cooled down, deposit the surface
treatment solution onto the perovskite film via spin-coating.

o Anneal the film again at a moderate temperature (e.g., 80-100 °C) for a short period (e.g.,
5-10 minutes) to remove the solvent and promote the interaction between the additive and
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the perovskite surface.

e Device Completion:

o Proceed with the deposition of the subsequent layers (electron transport layer and metal
electrode) as described in Protocol 1 (step 4).
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Caption: Experimental workflows for incorporating ammonium iodide additives.
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Caption: Mechanism of stability enhancement by ammonium iodide additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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